2-(2-ethylphenoxy)-N-mesitylacetamide

• IUPAC Name: 2-(2-ethylphenoxy)-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C19H23NO2/c1-5-16-8-6-7-9-17(16)22-12-18(21)20-19-14(3)10-13(2)11-15(19)4/h6-11H,5,12H2,1-4H3,(H,20,21)
• InChI Key: KUZFIZXDCGRPOD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1OCC(=O)NC2=C(C=C(C=C2C)C)C
• Molecular Formula: C19H23NO2
• Molecular Weight: 297.4 g/mol

Description

2-(2-ethylphenoxy)-N-mesitylacetamide is a useful research compound. Its molecular formula is C19H23NO2 and its molecular weight is 297.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 297.172878976 g/mol and the complexity rating of the compound is 345. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Environmental Impacts and Health Effects

Exposure and Toxicity

Research has demonstrated the ubiquitous presence of phthalate esters, such as di-(2-ethylhexyl)phthalate (DEHP), in the environment, highlighting concerns over their potential endocrine-disrupting effects and association with adverse pregnancy outcomes and developmental toxicity. These studies suggest that human exposure to these compounds can begin in utero, indicating a need for further investigation into their long-term health effects (Latini et al., 2003) (Tetz et al., 2013).

Anticancer, Anti-Inflammatory, and Analgesic Activities

Some studies have focused on the synthesis of phenoxy acetamide derivatives for potential therapeutic applications, including anticancer, anti-inflammatory, and analgesic properties. These studies highlight the chemical versatility and potential biomedical applications of phenoxy compounds (Rani et al., 2014).

Chemical Synthesis and Mechanistic Insights

Chemoselective Acetylation

Research on the acetylation of aminophenol derivatives using immobilized lipase showcases the chemical utility of phenoxy compounds in synthesizing intermediates for natural product synthesis, such as antimalarial drugs. This highlights the importance of phenoxy derivatives in facilitating selective chemical transformations (Magadum & Yadav, 2018).

Synthesis of Heterocycles and Metallomesogens

Further studies illustrate the synthetic versatility of phenoxy and related compounds in generating complex heterocyclic structures and metallomesogenic complexes, underscoring their significance in material science and organic synthesis (Braibante et al., 2002) (Kovganko & Kovganko, 2013).